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Compound of Interest

Compound Name: Sodium hydride

Cat. No.: B050883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective

handling and use of sodium hydride (60% dispersion in mineral oil). Sodium hydride (NaH) is

a powerful, non-nucleophilic base widely employed in organic synthesis. The dispersion in

mineral oil enhances its safety profile by reducing its pyrophoric nature, making it easier to

handle than pure sodium hydride.[1]

Properties and Safety Information
Sodium hydride is a highly reactive inorganic compound that functions as a strong base and

reducing agent.[2] It reacts violently with water and other protic solvents, releasing flammable

hydrogen gas which can ignite spontaneously.[2][3] Therefore, all reactions involving NaH must

be conducted under an inert atmosphere, such as nitrogen or argon.[3]

Table 1: Physical and Chemical Properties
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Property Value Reference

Appearance
Grey to white slurry/moist

powder
[2]

Concentration 60% NaH in mineral oil [1]

Molecular Formula NaH [3]

Molar Mass 24.00 g/mol [2]

Melting Point 800 °C (decomposes) [2]

Density ~0.92 g/cm³ (dispersion) [2]

Solubility

Reacts violently with water;

insoluble in most organic

solvents but reacts with

alcohols and acids.

[2]

Table 2: Hazard Information and Safety Precautions
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Hazard Description
Precautionary
Measures

Reference

Flammability

In contact with water,

releases flammable

gases which may

ignite spontaneously.

Keep away from heat,

sparks, open flames,

and hot surfaces. Do

not allow contact with

water. Use a Class D

fire extinguisher, sand,

or dry chemical

powder for fires. DO

NOT USE WATER.

[3][4]

Reactivity

Reacts violently with

water, acids, and

strong oxidizing

agents.

Handle and store

under an inert gas.

Protect from moisture.

[1][5]

Health Hazards

Causes severe skin

burns and eye

damage. May be

harmful if inhaled or

swallowed.

Wear protective

gloves, clothing, eye,

and face protection.

Use in a well-

ventilated area,

preferably a fume

hood or glovebox.

[2][4]

General Handling and Storage
Proper handling and storage are critical to ensure safety when working with sodium hydride
dispersion.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area, away from water and

incompatible materials.[5] The container should be stored under an inert atmosphere.[5]

Handling
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Inert Atmosphere: All manipulations should be performed under an inert atmosphere (e.g.,

nitrogen or argon) in a fume hood or a glovebox.[1][3]

Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, chemical

safety goggles, a face shield, and appropriate chemical-resistant gloves (e.g., nitrile).[3]

Dispensing: The dispersion can be weighed in the air for brief periods, but the container must

be flushed with inert gas before resealing.[3] For reactions sensitive to mineral oil, the oil can

be removed by washing the dispersion with a dry, non-polar solvent like hexane or pentane

under an inert atmosphere.[1][3]
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Preparation for Use

Handling NaH Dispersion

Reaction Setup

Don appropriate PPE

Work in a fume hood or glovebox

Purge reaction vessel with inert gas

Weigh required amount of NaH dispersion

Optional: Wash with dry hexane to remove mineral oil

Transfer to reaction vessel under inert atmosphere

Add dry solvent to the reaction vessel

Slowly add other reactants

Maintain inert atmosphere throughout the reaction

Click to download full resolution via product page

Fig. 1: General workflow for handling NaH dispersion.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b050883?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application Notes: Deprotonation Reactions
Sodium hydride is a versatile base for the deprotonation of a wide range of organic

compounds, including alcohols, phenols, ketones, esters, and amides, to generate the

corresponding nucleophiles.[1][2]

Williamson Ether Synthesis
The Williamson ether synthesis is a common method for preparing ethers from an alcohol and

an alkyl halide. NaH is used to deprotonate the alcohol to form a highly nucleophilic alkoxide

ion.[6][7]

Protocol 1: Synthesis of Benzyl Ether

To a solution of the desired alcohol (1.0 eq) and benzyl bromide (1.5 eq) in dry DMF, add

sodium hydride (60% dispersion, 1.5 eq) in small portions at 0°C under an inert

atmosphere.[2]

Stir the reaction mixture for 4 hours at room temperature.

Carefully quench the excess sodium hydride by the slow addition of brine.

Extract the product with diethyl ether.

Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by silica gel chromatography.
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Fig. 2: Simplified Williamson ether synthesis pathway.

Dieckmann Condensation
The Dieckmann condensation is an intramolecular Claisen condensation of a diester to form a

cyclic β-keto ester, typically a 5- or 6-membered ring.[8][9]

Protocol 2: Synthesis of a Cyclic β-Keto Ester

To a solution of the diester (1.0 eq) in dry toluene under an argon atmosphere, add sodium
hydride (60% dispersion, 10.0 eq).[5][8]

Carefully add dry methanol (a significant evolution of hydrogen gas will occur).

Stir the mixture at room temperature for 30 minutes, then heat to reflux for 20 hours.[8]

Cool the reaction to room temperature and quench with a saturated aqueous solution of

ammonium chloride.[8]

Extract the product with dichloromethane.

Wash the combined organic extracts with brine and dry over anhydrous sodium sulfate.
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Remove the solvent under reduced pressure and purify the residue by flash column

chromatography. A typical yield is around 75%.[8]

Table 3: Comparison of Reaction Parameters for Selected Applications

Reactio
n

Substra
te

Reagent
s

Solvent
Temper
ature

Time
Typical
Yield

Referen
ce

Williamso

n Ether

Synthesi

s

Alcohol

NaH,

Alkyl

Halide

DMF
0°C to

RT
4 h Varies [2]

Dieckma

nn

Condens

ation

Diester
NaH,

Methanol
Toluene Reflux 20 h ~75% [8]

Alkylation

of Indole
Indole

NaH,

Benzyl

Chloride

HMPA
0°C to

RT
8-15 h 83-87% [10]

Horner-

Wadswor

th-

Emmons

Phospho

nate

NaH,

Aldehyde

/Ketone

DME or

THF
Varies Varies Varies [11]

Quenching and Disposal
Unreacted sodium hydride must be safely quenched and disposed of. The procedure involves

the slow, controlled addition of a proton source.

Protocol 3: Quenching Excess Sodium hydride

Cool the reaction mixture in an ice bath.

Slowly and carefully add a less reactive alcohol, such as isopropanol or tert-butanol,

dropwise with vigorous stirring.[8][12] Hydrogen gas will evolve.
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Once the gas evolution ceases, a more reactive alcohol like ethanol or methanol can be

slowly added to ensure all the NaH has reacted.[8][12]

Finally, very slowly add water dropwise to quench any remaining reactive species.[8]

The resulting basic solution can then be neutralized and disposed of according to

institutional guidelines.[8]
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Excess NaH in Reaction Mixture

Cool to 0°C in an ice bath

Slowly add isopropanol or t-butanol

Gas evolution stops?

No

Slowly add ethanol or methanol

Yes

Gas evolution stops?

No

Slowly add water dropwise

Yes

No more gas evolution?

No

Neutralize and dispose of waste

Yes

Quenching Complete

Click to download full resolution via product page

Fig. 3: Decision tree for quenching excess NaH.
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Conclusion
Sodium hydride 60% dispersion in mineral oil is a valuable reagent in organic synthesis,

primarily utilized as a strong base for deprotonation reactions. Its dispersion in mineral oil

significantly improves its handling safety. Adherence to strict safety protocols, including the use

of an inert atmosphere and appropriate personal protective equipment, is paramount. The

provided protocols for key synthetic transformations and quenching procedures offer a

foundation for its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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